![molecular formula C18H22NO4+ B1261762 (S)-3'-hydroxy-N-methylcoclaurinium(1+)](/img/structure/B1261762.png)
(S)-3'-hydroxy-N-methylcoclaurinium(1+)
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Overview
Description
(S)-3'-hydroxy-N-methylcoclaurinium(1+) is the conjugate acid of (S)-3'-hydroxy-N-methylcoclaurine; major species at pH 7.3. It is an organic cation and an ammonium ion derivative. It is a conjugate acid of a (S)-3'-hydroxy-N-methylcoclaurine.
Scientific Research Applications
Enzymatic Catalysis and Alkaloid Biosynthesis
- Enzyme Involvement : (S)-3'-hydroxy-N-methylcoclaurinium(1+) is a substrate for specific enzymes like S-adenosyl-l-methionine: 3′-hydroxy-N-methyl-(S)-coclaurine-4′-O-methyltransferase (4′-OMT) involved in the biosynthesis of benzylisoquinoline alkaloids in plants. This enzyme shows high specificity and catalyzes the transfer of a methyl group to the C-4′ hydroxyl group of this compound (Frenzel & Zenk, 1990).
- Molecular Characterization : Research on the molecular characterization of enzymes like 4′-OMT, which is involved in the conversion of (S)-3'-hydroxy-N-methylcoclaurinium(1+) to reticuline, helps in understanding the complex biosynthesis pathways of isoquinoline alkaloids in plants (Morishige, Tsujita, Yamada, & Sato, 2000).
Alkaloid Synthesis and Transformation
- Biosynthesis Studies : This compound is involved in the biosynthesis of various alkaloids. Studies have shown its incorporation into different alkaloids, revealing insights into the pathways and mechanisms of alkaloid formation in plants (Bhakuni & Jain, 1981), (Bhakuni, Singh, & Jain, 1980).
- Synthesis in Mammals : Research on the synthesis and O-methylation of (S)- and (R)-3'-hydroxycoclaurine and their N-methylated analogues in mammals contributes to our understanding of alkaloid biochemistry in different biological systems (He et al., 1991).
Structural and Molecular Studies
- X-ray and NMR Studies : Investigations into the structure, vibrational, and NMR spectra of related compounds like 1-methyl-3-hydroxypyridinium chloride provide valuable insights into the structural characteristics and properties of (S)-3'-hydroxy-N-methylcoclaurinium(1+) and similar molecules (Szafran et al., 2007).
Pharmacological Potential and Applications
- Cancer Research : While not directly involving (S)-3'-hydroxy-N-methylcoclaurinium(1+), research into related compounds and their pharmacological effects, such as the role of statins in cancer treatment, can provide a broader context for understanding the potential medicinal applications of similar compounds (Graaf et al., 2004).
properties
Molecular Formula |
C18H22NO4+ |
---|---|
Molecular Weight |
316.4 g/mol |
IUPAC Name |
4-[[(1S)-7-hydroxy-6-methoxy-2-methyl-1,2,3,4-tetrahydroisoquinolin-2-ium-1-yl]methyl]benzene-1,2-diol |
InChI |
InChI=1S/C18H21NO4/c1-19-6-5-12-9-18(23-2)17(22)10-13(12)14(19)7-11-3-4-15(20)16(21)8-11/h3-4,8-10,14,20-22H,5-7H2,1-2H3/p+1/t14-/m0/s1 |
InChI Key |
DAUPWJBRVZCBQB-AWEZNQCLSA-O |
Isomeric SMILES |
C[NH+]1CCC2=CC(=C(C=C2[C@@H]1CC3=CC(=C(C=C3)O)O)O)OC |
Canonical SMILES |
C[NH+]1CCC2=CC(=C(C=C2C1CC3=CC(=C(C=C3)O)O)O)OC |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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